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Abstract
Sceleratine N-oxide, a pyrrolizidine alkaloid, is a naturally occurring compound found in

specific plant species. This technical guide provides a comprehensive overview of its discovery,

natural sources, and available analytical data. While information on its biological activity and

specific signaling pathways remains limited in publicly accessible literature, this document

consolidates the current knowledge, including general experimental protocols for the isolation

of related compounds, to serve as a foundational resource for researchers in natural product

chemistry, toxicology, and drug development.

Discovery and Natural Occurrence
Sceleratine N-oxide was first reported in the scientific literature in 1985 by Bredenkamp,

Drewes, and Hodges. Their research identified the compound in the plant species Senecio

latifolius, a member of the Asteraceae family. Pyrrolizidine alkaloids and their N-oxides are

known to be prevalent in the genus Senecio. These compounds often coexist with other

alkaloids, contributing to the plant's chemical defense mechanisms.

The N-oxide functional group is a common feature of alkaloids in their natural state within the

plant. It is believed that N-oxidation serves as a detoxification mechanism for the plant itself

and can influence the bioavailability and toxicity of the alkaloid in herbivores.
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Physicochemical Properties
A summary of the known physicochemical properties of Sceleratine N-oxide is presented in

the table below.

Property Value

Molecular Formula C₁₈H₂₇NO₈

Molecular Weight 385.41 g/mol

CAS Number 103184-92-5

Experimental Protocols: Isolation of Pyrrolizidine
Alkaloids from Senecio Species
While a specific, detailed protocol for the isolation of Sceleratine N-oxide is not readily

available in the reviewed literature, a general methodology for the extraction and separation of

pyrrolizidine alkaloids from Senecio plant material can be described. This protocol typically

involves solvent extraction followed by acid-base partitioning and chromatographic purification.

General Extraction and Isolation Workflow
The following diagram outlines a typical workflow for the isolation of pyrrolizidine alkaloids from

Senecio species.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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